N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)furan-3-carboxamide

• IUPAC Name: N-(2-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-6-yl)furan-3-carboxamide
• InChI: InChI=1S/C14H15N3O3/c1-17-13(18)7-10-6-11(2-3-12(10)16-17)15-14(19)9-4-5-20-8-9/h4-5,7-8,11H,2-3,6H2,1H3,(H,15,19)
• InChI Key: XIEVUBPGHSQKIL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C2CC(CCC2=N1)NC(=O)C3=COC=C3
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

This compound is a complex organic molecule that likely contains a hexahydrocinnoline and a furan ring. Hexahydrocinnoline is a type of cinnoline, a nitrogen-containing heterocycle. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. The presence of these structures could potentially confer interesting chemical and biological properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the hexahydrocinnoline and furan rings in separate steps, followed by their connection via an amide bond. The exact synthetic route would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a hexahydrocinnoline ring attached to a furan ring via an amide linkage. The hexahydrocinnoline ring is likely to be partially saturated, given the “hexahydro” prefix.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the hexahydrocinnoline and furan rings, as well as the amide linkage. The furan ring, being aromatic, might undergo electrophilic aromatic substitution reactions. The amide group could participate in various reactions, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the degree of saturation of the hexahydrocinnoline ring, the presence of the furan ring, and the nature of the amide linkage would all influence its properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its reactivity, and evaluation of its biological activity. Such studies could potentially lead to the development of new therapeutic agents or useful chemical tools.